molecular formula C11H10FNO4 B8380390 Methyl 2-cyclopropyl-4-fluoro-5-nitrobenzoate

Methyl 2-cyclopropyl-4-fluoro-5-nitrobenzoate

Cat. No. B8380390
M. Wt: 239.20 g/mol
InChI Key: KKIPDOCRPDYCMT-UHFFFAOYSA-N
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Description

Methyl 2-cyclopropyl-4-fluoro-5-nitrobenzoate is a useful research compound. Its molecular formula is C11H10FNO4 and its molecular weight is 239.20 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl 2-cyclopropyl-4-fluoro-5-nitrobenzoate

Molecular Formula

C11H10FNO4

Molecular Weight

239.20 g/mol

IUPAC Name

methyl 2-cyclopropyl-4-fluoro-5-nitrobenzoate

InChI

InChI=1S/C11H10FNO4/c1-17-11(14)8-5-10(13(15)16)9(12)4-7(8)6-2-3-6/h4-6H,2-3H2,1H3

InChI Key

KKIPDOCRPDYCMT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1C2CC2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Under a nitrogen atmosphere, to a mixed liquid of 2.58 g of methyl 2-bromo-4-fluoro-5-nitrobenzoate in 50 mL of toluene and 1 mL of water were added 956 mg of cyclopropylboric acid, 360 mg of tricyclohexyl phosphine, 3.95 g of tripotassium phosphate, and 140 mg of palladium acetate, followed by stirring at 110° C. for 1.5 hours. The mixture was poured into a mixed liquid of water and ethyl acetate, and the insoluble materials were removed by filtration. The aqueous layer was separated, the organic layer was washed with saturated brine and then dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (normal hexane/ethyl acetate) to obtain 1.38 g of methyl 2-cyclopropyl-4-fluoro-5-nitrobenzoate.
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